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Compound of Interest

Compound Name: Triclocarban-13C6

Cat. No.: B15557566

Essential Safety and Handling Guide for
Triclocarban-13C6

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Triclocarban-13C6. The following procedures are
designed to ensure safe operational handling and disposal in a laboratory setting.

Hazard Identification and Safety Precautions

Triclocarban-13C6 is the carbon-13 labeled isotope of Triclocarban. While it is primarily used
as a tracer or internal standard in research, the safety precautions are equivalent to those for
unlabeled Triclocarban.[1] The primary hazards are associated with its potential as a skin, eye,
and respiratory irritant in dust form.[2] It is also very toxic to aquatic life with long-lasting effects.

[2]
General Safety Information:
 Signal Word: Warning[2]

e Hazard Statements: Causes eye irritation.[3] Very toxic to aquatic life with long-lasting
effects.[2]

e Primary Routes of Exposure: Dermal contact, inhalation of dust.[4][5]
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Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is mandatory to minimize exposure when handling
Triclocarban-13C6. The following table outlines the recommended equipment based on Safety
Data Sheets (SDS).[2][6]

PPE Category Specification Purpose

Safety glasses with side-
] ] ] To protect eyes from dust and
Eye/Face Protection shields or chemical safety

splashes.
goggles.[2]

Appropriate chemical-resistant
gloves (e.g., Nitrile). Gloves

Hand Protection ) ) To prevent skin contact.
must be inspected prior to use.

[2](7]

A standard laboratory coat or )
] ) ] To protect skin and personal
Body Protection other suitable protective

) clothing from contamination.
clothing.[2]

Use in a well-ventilated area. If
dust generation is unavoidable
) ) or exposure limits may be To prevent inhalation of
Respiratory Protection , ,
exceeded, use a airborne particles.
NIOSH/MSHA approved

respirator.[2]

Physical and Chemical Properties

Understanding the properties of Triclocarban-13C6 is essential for safe handling and storage.
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Property Value

Molecular Formula C713CsHoCIsN20]8]

Molecular Weight 321.54 g/mol [8][9]

Appearance Solid (likely a powder or crystalline solid)

DMSO: 100 mg/mL (311.00 mM) (Requires

Solubilit
Y ultrasonic treatment)[8]

Melting Point 254 to 256 °C (for unlabeled Triclocarban)[4]

Operational Plan: Step-by-Step Handling Procedure

This section provides a procedural workflow for the safe handling of Triclocarban-13C6, from
receipt to disposal.

4.1. Preparation and Engineering Controls

o Ventilation: Always handle Triclocarban-13C6 in a well-ventilated area. If the process may
generate dust, use a chemical fume hood or an appropriate local exhaust ventilation system.

[2][5]

o Safety Equipment: Ensure a functioning eyewash station and safety shower are readily
accessible.

» Don PPE: Before handling, put on all required PPE as detailed in the table above.
4.2. Handling the Compound

e Minimize Dust: Handle the solid material carefully to minimize dust generation.[2] Avoid
actions like vigorous shaking or scraping.

» Transfer: Use appropriate tools, such as spatulas and weigh boats, for transferring the
chemical.

» Container Management: Keep the storage container tightly closed when not in use.[2]
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» Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before
eating, drinking, or smoking.[2]

4.3. Storage

e Solid Form: Store in the original, tightly closed container in a well-ventilated, dry place.[2]
Keep away from incompatible materials such as strong oxidizing agents.[10]

 In Solution: For solutions, follow the supplier's recommendations. Stock solutions can
typically be stored at -20°C for one year or -80°C for two years.[1][8]

Emergency and Disposal Plans

5.1. Accidental Release Measures (Spills)

Evacuate: Keep unnecessary personnel away from the spill area.[2]
o Ventilate: Ensure adequate ventilation.
« Containment: Prevent the spill from entering drains or waterways.[2]

o Clean-up: For dry spills, avoid generating dust. Carefully collect the material using a vacuum
cleaner equipped with a HEPA filter or by gently sweeping it into a suitable, labeled container
for disposal.[2]

e Decontaminate: Clean the spill surface thoroughly to remove any residual contamination.
5.2. First-Aid Measures
 Inhalation: Move the person to fresh air. If symptoms develop, seek medical attention.[11]

» Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. If irritation persists, get medical attention.[11]

o Eye Contact: Immediately rinse with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, seek medical advice.[3]
[11]
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 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical attention.[11]
5.3. Disposal Plan

e Regulations: Dispose of Triclocarban-13C6 and any contaminated materials (e.g., gloves,
weigh boats, empty containers) in accordance with all applicable local, regional, and national
regulations.[2]

e Method: Contact a licensed professional waste disposal service. One recommended method
is to dissolve the material in a combustible solvent and burn it in a chemical incinerator
equipped with an afterburner and scrubber.[5][7]

e Environment: Avoid release to the environment.[2]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical workflow for safely managing Triclocarban-13C6
throughout its lifecycle in the laboratory.
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Caption: Workflow for the safe handling of Triclocarban-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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